Cas no 1428347-91-4 (2-(3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine)
2-(3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
- pyridin-2-yl-[3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]azetidin-1-yl]methanone
- AKOS024530987
- 2-(3-{3-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-5-YL}AZETIDINE-1-CARBONYL)PYRIDINE
- 1428347-91-4
- F6064-3295
- pyridin-2-yl(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
-
- Inchi: 1S/C18H13F3N4O2/c19-18(20,21)13-5-3-4-11(8-13)15-23-16(27-24-15)12-9-25(10-12)17(26)14-6-1-2-7-22-14/h1-8,12H,9-10H2
- InChI Key: NQHGMNBTQPLDTN-UHFFFAOYSA-N
- SMILES: C(C1=NC=CC=C1)(N1CC(C2ON=C(C3=CC=CC(C(F)(F)F)=C3)N=2)C1)=O
Computed Properties
- Exact Mass: 374.09906016g/mol
- Monoisotopic Mass: 374.09906016g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 72.1Ų
2-(3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6064-3295-2μmol |
2-(3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1428347-91-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6064-3295-5μmol |
2-(3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1428347-91-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6064-3295-10μmol |
2-(3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1428347-91-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6064-3295-20μmol |
2-(3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1428347-91-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6064-3295-1mg |
2-(3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1428347-91-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6064-3295-2mg |
2-(3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1428347-91-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6064-3295-3mg |
2-(3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1428347-91-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6064-3295-4mg |
2-(3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1428347-91-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6064-3295-5mg |
2-(3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1428347-91-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6064-3295-10mg |
2-(3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine |
1428347-91-4 | 10mg |
$79.0 | 2023-09-09 |
2-(3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 2-(3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
Chemical Compound CAS No. 1428347-91-4: 2-(3-{3-[3-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
The compound with CAS No. 1428347-91-4, named as 2-(3-{3-[3-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has been the subject of extensive research due to its unique structural features and promising applications in drug development and advanced materials.
The chemical structure of this compound is characterized by a pyridine ring fused with an azetidine moiety, which is further substituted with a trifluoromethyl group. The presence of the oxadiazole ring introduces additional electronic complexity, making this molecule a prime candidate for studying heterocyclic chemistry and its implications in molecular interactions. Recent studies have highlighted the role of such compounds in modulating enzyme activity and receptor binding, paving the way for their use in therapeutic agents.
One of the most intriguing aspects of this compound is its synthesis pathway, which involves a multi-step process combining nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound can be produced efficiently for further studies. The use of trifluoromethyl groups in the synthesis has also been explored for their ability to enhance drug-like properties, such as lipophilicity and metabolic stability.
In terms of biological activity, this compound has shown remarkable potential as a lead molecule in the development of new pharmaceuticals. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its utility in treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its unique electronic properties make it a candidate for applications in optoelectronics and sensor technologies.
The application prospects of this compound are vast, particularly in the realm of drug discovery. Its ability to interact with specific biological targets without causing significant toxicity makes it an attractive option for therapeutic interventions. Additionally, ongoing research into its photophysical properties is exploring its potential use in next-generation display technologies and light-emitting diodes (LEDs).
In conclusion, the compound CAS No. 1428347-91-4 represents a cutting-edge advancement in organic chemistry with multifaceted applications across various scientific domains. Its intricate structure, combined with recent breakthroughs in synthesis and biological evaluation, positions it as a key player in future innovations within pharmacology and materials science.
1428347-91-4 (2-(3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)